Cas no 1693601-51-2 (4-(1-Methyl-1h-imidazol-4-yl)-1,3-thiazol-2-amine)

4-(1-Methyl-1h-imidazol-4-yl)-1,3-thiazol-2-amine structure
1693601-51-2 structure
Product Name:4-(1-Methyl-1h-imidazol-4-yl)-1,3-thiazol-2-amine
CAS No:1693601-51-2
MF:C7H8N4S
MW:180.230218887329
CID:5786007
PubChem ID:107976198
Update Time:2023-12-26

4-(1-Methyl-1h-imidazol-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(1-methyl-1h-imidazol-4-yl)-1,3-thiazol-2-amine
    • 1693601-51-2
    • EN300-1847816
    • 4-(1-Methyl-1h-imidazol-4-yl)-1,3-thiazol-2-amine
    • Inchi: 1S/C7H8N4S/c1-11-2-5(9-4-11)6-3-12-7(8)10-6/h2-4H,1H3,(H2,8,10)
    • InChI Key: WPKXSGIVPKMIGY-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1=CN(C)C=N1

Computed Properties

  • Exact Mass: 180.04696745g/mol
  • Monoisotopic Mass: 180.04696745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 85Ų

4-(1-Methyl-1h-imidazol-4-yl)-1,3-thiazol-2-amine Pricemore >>

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Enamine
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